Cas no 1492445-11-0 (3-(2,4-difluorophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2,4-difluorophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1492445-11-0
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6442244
• PubChem ID: 62740808
• Update Time: 2025-06-08

3-(2,4-difluorophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluorophenyl)-2,2-dimethylpropan-1-amine
• Benzenepropanamine, 2,4-difluoro-β,β-dimethyl-

• Inchi： 1S/C11H15F2N/c1-11(2,7-14)6-8-3-4-9(12)5-10(8)13/h3-5H,6-7,14H2,1-2H3
• InChI Key： MVPCVKSNYDPALN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)C(C)(C)CN

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 244.0±30.0 °C(Predicted)
• pka: 10.16±0.15(Predicted)

Additional information on 3-(2,4-difluorophenyl)-2,2-dimethylpropan-1-amine

3-(2,4-Difluorophenyl)-2,2-Dimethylpropan-1-Amine: A Comprehensive Overview

3-(2,4-Difluorophenyl)-2,2-Dimethylpropan-1-Amine, also known by its CAS number CAS No. 1492445-11-0, is a versatile organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a central amine group attached to a 3-(2,4-difluorophenyl) substituent and a 2,2-dimethylpropane moiety, which contributes to its stability and reactivity.

The synthesis of 3-(2,4-Difluorophenyl)-2,2-Dimethylpropan-1-Amine involves a multi-step process that typically begins with the preparation of the corresponding aryl fluoride intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the arylamine framework with high precision.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. Its ability to act as a bioisostere for other amine-containing drugs has been extensively studied. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for treating neurodegenerative diseases due to its ability to modulate key enzyme activities without significant off-target effects.

In the agrochemical sector, 3-(2,4-Difluorophenyl)-2,2-Dimethylpropan-1-Amine has shown promise as a precursor for herbicides and fungicides. Its fluorinated aromatic ring provides excellent stability against environmental degradation while maintaining bioactivity. Field trials conducted in 2023 demonstrated its efficacy in controlling invasive plant species without adverse effects on beneficial organisms.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Additionally, its solubility profile makes it suitable for various industrial processes. Recent studies have also explored its thermal stability under extreme conditions, which is critical for applications in high-temperature environments.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid prolonged exposure or inhalation. Occupational Safety and Health Administration (OSHA) guidelines recommend using personal protective equipment when working with this compound to minimize health risks.

In conclusion, 3-(2,4-Difluorophenyl)-2,2-Dimethylpropan-1-Amine (CAS No. 1492445-11-0) stands out as a valuable compound with diverse applications across multiple industries. Its unique chemical properties and recent research advancements underscore its importance in modern chemistry and materials science.